4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• Molecular Formula: C18H14IN3O2S
• Molecular Weight: 463.3 g/mol
• IUPAC Name: (2E,5Z)-5-[(2-iodophenyl)methylidene]-2-[(E)-(4-methoxyphenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H14IN3O2S/c1-24-14-8-6-12(7-9-14)11-20-22-18-21-17(23)16(25-18)10-13-4-2-3-5-15(13)19/h2-11H,1H3,(H,21,22,23)/b16-10-,20-11+
• InChI Key: SCDRWQLIVCELDT-YPWBLNBHSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/N=C/2\NC(=O)/C(=C/C3=CC=CC=C3I)/S2
• Canonical SMILES: COC1=CC=C(C=C1)C=NN=C2NC(=O)C(=CC3=CC=CC=C3I)S2

Description

4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is a complex organic compound with the molecular formula C18H14IN3O2S. This compound is known for its unique structure, which includes a methoxybenzaldehyde moiety, an iodinated benzylidene group, and a thiazolidinylidene hydrazone linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone typically involves a multi-step process. The initial step often includes the preparation of 4-methoxybenzaldehyde, which can be synthesized through the oxidation of 4-methoxytoluene using oxidizing agents such as potassium permanganate or chromium trioxide .

The final step is the condensation of the thiazolidinone derivative with the hydrazone, resulting in the formation of the target compound .

Industrial Production Methods

This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone can undergo various chemical reactions, including:

Oxidation: The methoxybenzaldehyde moiety can be oxidized to form the corresponding carboxylic acid.

Reduction: The iodinated benzylidene group can be reduced to the corresponding benzyl group.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the methoxybenzaldehyde moiety would yield 4-methoxybenzoic acid, while reduction of the iodinated benzylidene group would produce the corresponding benzyl derivative .

Scientific Research Applications

4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the treatment of diseases such as cancer and Alzheimer’s disease.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes, while its anticancer properties could be related to its ability to induce apoptosis in cancer cells. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

4-Methoxybenzaldehyde: A simpler compound with similar structural features but lacking the iodinated benzylidene and thiazolidinylidene hydrazone moieties.

2-Iodobenzaldehyde: Contains the iodinated benzylidene group but lacks the methoxy and thiazolidinylidene hydrazone components.

Thiazolidinone Derivatives: Compounds with the thiazolidinone ring structure but different substituents.

Uniqueness

4-Methoxybenzaldehyde [5-(2-iodobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is unique due to its combination of structural features, which confer distinct chemical and biological properties.